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Compound of Interest

Compound Name: 2-(2-Aminoethylamino)ethanol-d4

Cat. No.: B565554 Get Quote

Technical Guide: 2-(2-Aminoethylamino)ethanol-
d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, applications,

and safety considerations for 2-(2-Aminoethylamino)ethanol-d4. This deuterated analog of 2-

(2-Aminoethylamino)ethanol serves as a valuable tool in various research and development

fields, particularly in metabolic and pharmacokinetic studies.

Core Chemical Properties
2-(2-Aminoethylamino)ethanol-d4, a stable isotope-labeled compound, is primarily utilized as

an internal standard or tracer in mass spectrometry-based analyses. Its key chemical identifiers

and properties are summarized below.
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Property Value

IUPAC Name
2-(2-aminoethylamino)-1,1,2,2-

tetradeuterioethanol[1][2]

Synonyms

2-(2-Aminoethylamino)ethanol-d4, Amino

Alcohol EA-d4, (2-

Hydroxyethyl)ethylenediamine-d4[1]

CAS Number 1246819-88-4[1]

Molecular Formula C₄H₈D₄N₂O[1]

Molecular Weight 108.18 g/mol [1][2]

Appearance Colorless Oily Matter[1]

Physicochemical Data
The physicochemical properties of 2-(2-Aminoethylamino)ethanol-d4 are crucial for its

application in experimental settings. While some data is specific to the deuterated form, other

parameters are often cited from the non-deuterated analog, 2-(2-Aminoethylamino)ethanol

(CAS: 111-41-1).

Property Value Notes

Boiling Point 238-240 °C[1]
Data for the deuterated

compound.

Melting Point -28 °C[1]
Data for the deuterated

compound.

Purity 95% by HPLC; 98% atom D[1] Typical purity from suppliers.

Solubility
Soluble in Chloroform, DMSO,

Methanol[1]

Data for the deuterated

compound.

Density 1.03 g/mL at 25 °C
Data for the non-deuterated

analog.

Refractive Index (n20/D) 1.485
Data for the non-deuterated

analog.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://pubchem.ncbi.nlm.nih.gov/compound/71313218
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://pubchem.ncbi.nlm.nih.gov/compound/71313218
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://www.benchchem.com/product/b565554?utm_src=pdf-body
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://isotope.bocsci.com/product/2-2-aminoethylamino-ethanol-d4-cas-1246819-88-4-7967.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Development
The primary application of 2-(2-Aminoethylamino)ethanol-d4 lies in its use as a stable

isotope-labeled internal standard for quantitative analysis and as a tracer in metabolic studies.

Metabolic Pathway Studies: Researchers utilize 2-(2-Aminoethylamino)ethanol-d4 to trace

the metabolic fate of its non-deuterated counterpart within biological systems. The deuterium

label allows for the differentiation and quantification of the compound and its metabolites

using mass spectrometry, providing insights into metabolic transformations.[1]

Pharmacokinetics (ADME): In drug development, this compound is instrumental in studying

the absorption, distribution, metabolism, and excretion (ADME) of drug candidates that share

a similar structural motif. Its distinct mass allows for precise tracking and quantification in

complex biological matrices.[1]

Experimental Protocols
While specific experimental protocols are highly dependent on the research context, a

generalized workflow for a pharmacokinetic study using 2-(2-Aminoethylamino)ethanol-d4 as

an internal standard is outlined below.
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Sample Preparation

LC-MS/MS Analysis

Biological Sample Collection
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2-(2-Aminoethylamino)ethanol-d4
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(e.g., with acetonitrile)

Centrifugation
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Inject Supernatant
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Analysis

Chromatographic Separation

Mass Spectrometric Detection
(MRM Mode)

Quantification of Analyte
vs. Internal Standard
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Caption: Generalized workflow for a pharmacokinetic study.
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Safety and Handling
The safety and handling information for 2-(2-Aminoethylamino)ethanol-d4 is largely

extrapolated from its non-deuterated analog. It is imperative to handle this chemical with

appropriate precautions in a laboratory setting.

Hazard Identification:

Causes severe skin burns and eye damage.

May cause an allergic skin reaction.

May cause damage to organs through prolonged or repeated exposure.

May damage fertility or the unborn child.

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Handling: Do not breathe mist, vapours, or spray. Use only in a well-ventilated area. Obtain

special instructions before use.

Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed.

Store locked up.[3]

First Aid:

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If inhaled: Remove person to fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.
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Seek immediate medical advice for any exposure.

Logical Relationship: Reaction with Carbon Dioxide
The non-deuterated analog, 2-(2-aminoethylamino)ethanol (AEEA), is known for its ability to

capture carbon dioxide. Computational studies have elucidated the reaction mechanism, which

involves the formation of a carbamate. This process highlights the chemical reactivity of the

amine groups.

Reaction Pathway2-(2-Aminoethylamino)ethanol
(AEEA)

Carbamate Formation
(at primary or secondary amine)

Carbon Dioxide
(CO2)

Proton Transfer
(often water-mediated)

Final Product
(e.g., protonated carbamate)

Click to download full resolution via product page

Caption: Simplified reaction pathway of AEEA with CO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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